Cas no 100620-48-2 (1-tert-butyl-4-(3-chloropropoxy)benzene)

1-tert-butyl-4-(3-chloropropoxy)benzene structure
100620-48-2 structure
Product Name:1-tert-butyl-4-(3-chloropropoxy)benzene
CAS No:100620-48-2
MF:C13H19ClO
MW:226.742363214493
CID:1127032
PubChem ID:12928625
Update Time:2025-04-20

1-tert-butyl-4-(3-chloropropoxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-tert-butyl-4-(3-chloropropoxy)benzene
    • CTK0G8739
    • (4-tert-butyl-phenyl)-(3-chloro-propyl)-ether
    • ACMC-20m3pe
    • Benzene, 1-(3-chloropropoxy)-4-(1,1-dimethylethyl)-
    • AKOS009142694
    • SureCN7415609
    • AGN-PC-00K4NJ
    • (4-tert-Butyl-phenyl)-(3-chlor-propyl)-aether
    • CTK0G8739; (4-tert-butyl-phenyl)-(3-chloro-propyl)-ether; ACMC-20m3pe; Benzene, 1-(3-chloropropoxy)-4-(1,1-dimethylethyl)-; AKOS009142694; SureCN7415609; AGN-PC-00K4NJ; (4-tert-Butyl-phenyl)-(3-chlor-propyl)-aether;
    • SCHEMBL7415609
    • GNHPTRICCRQOQY-UHFFFAOYSA-N
    • 4-(3-chloropropoxy)-(1,1-dimethylethyl)benzene
    • 3-[4-(1,1-dimethylethyl)phenoxy]-1-chloropropane
    • 4-(3-chloropropoxy)(1,1-dimethylethyl)benzene
    • 100620-48-2
    • DTXSID80513204
    • Inchi: 1S/C13H19ClO/c1-13(2,3)11-5-7-12(8-6-11)15-10-4-9-14/h5-8H,4,9-10H2,1-3H3
    • InChI Key: GNHPTRICCRQOQY-UHFFFAOYSA-N
    • SMILES: ClCCCOC1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 226.11257
  • Monoisotopic Mass: 226.1124429g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
  • LogP: 3.99180
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